Schizostatin

• Molecular Formula: C20H30O2
• Molecular Weight: 302.5 g/mol
• InChI: InChI=1S/C20H30O2/c1-17(2)8-5-9-18(3)10-6-11-19(4)12-7-13-20(16-22)14-15-21/h8,10,12,14-16H,5-7,9,11,13H2,1-4H3/b18-10+,19-12+,20-14+
• InChIKey: HZGINAUBYAMOBF-AVNCOZOESA-N

Schizostatin Baseline Profile

Schizostatin is a competitive squalene synthase inhibitor isolated from Schizophyllum commune, classified as an acyclic diterpenoid bearing a trans-dicarboxylic acid moiety [1]. It inhibits rat liver microsomal squalene synthase with an IC₅₀ of 0.84 μM and a Ki of 0.45 μM with respect to farnesyl pyrophosphate [2]. The compound has been prepared by total synthesis and is also produced via microbial fermentation [3].

Squalene synthase inhibition studies (competitive, reversible)

Acyclic diterpenoid scaffold for structure–activity relationship campaigns

Total synthesis or fermentation sourcing available

• [1] Kogen H, Tago K, Kaneko S, Hamano K, Onodera K, Haruyama H, Minagawa K, Kinoshita T, Ishikawa T, Tanimoto T, Tsujita Y. Schizostatin, a novel squalene synthase inhibitor produced by the mushroom, Schizophyllum commune. II. Structure elucidation and total synthesis. J Antibiot (Tokyo). 1996 Jul;49(7):624-30. View Source
• [2] Tanimoto T, Onodera K, Hosoya T, Takamatsu Y, Kinoshita T, Tago K, Kogen H, Fujioka T, Hamano K, Tsujita Y. Schizostatin, a novel squalene synthase inhibitor produced by the mushroom, Schizophyllum commune. I. Taxonomy, fermentation, isolation, physico-chemical properties and biological activities. J Antibiot (Tokyo). 1996 Jul;49(7):617-23. View Source
• [3] Kogen H, Tago K, Kaneko S, Hamano K, Onodera K, Haruyama H, Minagawa K, Kinoshita T, Ishikawa T, Tanimoto T, Tsujita Y. Schizostatin, a novel squalene synthase inhibitor produced by the mushroom, Schizophyllum commune. II. Structure elucidation and total synthesis. J Antibiot (Tokyo). 1996 Jul;49(7):624-30. View Source

Schizostatin Irreplaceability

Squalene synthase inhibitors span a vast potency range from picomolar (e.g., Zaragozic acid A, Ki = 78 pM [1]) to low nanomolar (e.g., RPR107393, IC₅₀ = 0.8 nM [2]), yet potency alone does not dictate functional utility. Schizostatin occupies a unique moderate-affinity niche (IC₅₀ = 0.84 μM, Ki = 0.45 μM) that facilitates reversible pharmacological probing without the confounding effects of ultra-tight binding. Critically, Schizostatin exhibits DMI-fungicide synergism (FIC index 0.0938–0.375) [3] not reported for Zaragozic acids or RPR107393, making it irreplaceable in antifungal synergy research and agrochemical development.

Potency mismatch

Picomolar squalene synthase inhibitors may introduce tight-binding artifacts; Schizostatin’s moderate affinity supports reversible kinetic probing.

DMI synergy gap

Published DMI synergy is not available for Zaragozic acids or RPR107393; antifungal synergy studies may require Schizostatin-specific evidence.

Scaffold complexity

Polyketide-based inhibitors hinder practical analog synthesis; Schizostatin’s acyclic diterpenoid core enables more tractable SAR.

• [1] Bergstrom JD, Dufresne C, Bills GF, Nallin-Omstead M, Byrne K. Discovery, biosynthesis, and mechanism of action of the zaragozic acids: potent inhibitors of squalene synthase. Annu Rev Microbiol. 1995;49:607-39. View Source
• [2] RPR 107393, a potent squalene synthase inhibitor and orally effective cholesterol-lowering agent: comparison with inhibitors of HMG-CoA reductase. J Lipid Res. 1997;38:1615-1625. View Source
• [3] Park MY, Jeon BJ, Kang JE, Kim BS. Synergistic Interactions of Schizostatin Identified from Schizophyllum commune with Demethylation Inhibitor Fungicides. Plant Pathol J. 2020 Dec 1;36(6):579-590. View Source

Schizostatin Differentiation Evidence

Exclusive DMI Synergy

Schizostatin synergizes with multiple DMI fungicides against Botrytis cinerea, yielding Fractional Inhibitory Concentration (FIC) indices of 0.0938–0.375 (≤0.5 = synergy) [1]. In contrast, other squalene synthase inhibitors such as Zaragozic acid A and RPR107393 have no published evidence of DMI synergism. In a leaf assay, 1 μg/mL schizostatin combined with 5 μg/mL tebuconazole reduced disease severity as effectively as 20 μg/mL tebuconazole alone [2].

DMI Synergy

Head-to-head

FIC 0.0938–0.375 with 6 DMIs

Checkerboard assay vs Botrytis cinerea

Supports fungicide resistance synergy screening

No published DMI synergy for other squalene synthase inhibitors

Evidence Dimension	Fractional Inhibitory Concentration (FIC) index with DMI fungicides
Target Compound Data	FIC = 0.0938 (Fenbuconazole), 0.125 (Difenoconazole), 0.1875 (Fenarimol, Prochloraz, Tebuconazole), 0.375 (Imazalil, Fenpropimorph) [1]
Comparator Or Baseline	Zaragozic acid A, RPR107393, Lapaquistat: No published DMI synergy data; FIC threshold for synergy is ≤0.5
Quantified Difference	Schizostatin achieves confirmed synergy (FIC ≤0.5) with 6 out of 8 tested DMIs; no comparator exhibits this property
Conditions	Checkerboard broth microdilution assay against Botrytis cinerea; FIC = (MIC of SBI + schizostatin)/(MIC of SBI) + (MIC of schizostatin + SBI)/(MIC of schizostatin) [1]

Why This Matters

For agrochemical development seeking fungicide resistance management, Schizostatin is the only squalene synthase inhibitor with experimentally proven DMI synergy, enabling dose reduction of existing fungicides.

• [1] Park MY, Jeon BJ, Kang JE, Kim BS. Synergistic Interactions of Schizostatin Identified from Schizophyllum commune with Demethylation Inhibitor Fungicides. Plant Pathol J. 2020 Dec 1;36(6):579-590. Table 2. View Source
• [2] Park MY, Jeon BJ, Kang JE, Kim BS. Synergistic Interactions of Schizostatin Identified from Schizophyllum commune with Demethylation Inhibitor Fungicides. Plant Pathol J. 2020 Dec 1;36(6):579-590. View Source

Moderate-Affinity Reversible Inhibition

Schizostatin inhibits rat liver microsomal squalene synthase with IC₅₀ = 0.84 μM and a competitive Ki = 0.45 μM [1]. By comparison, Zaragozic acid A exhibits a Ki of 78 pM [2] — approximately 5,800-fold tighter binding — which can complicate washout and reversibility experiments. RPR107393 at IC₅₀ = 0.8 nM [3] is approximately 1,050‑fold more potent. Schizostatin’s moderate affinity provides a practical window for studying competitive inhibition kinetics without irreversible or pseudo-irreversible binding concerns.

Inhibition Affinity

Reported

IC₅₀ = 0.84 μM, Ki = 0.45 μM

~5,800-fold lower affinity than Zaragozic acid A

Moderate affinity supports reversible kinetic studies

Evidence Dimension	Squalene synthase inhibition potency (IC₅₀ / Ki)
Target Compound Data	IC₅₀ = 0.84 μM (840 nM), Ki = 0.45 μM (450 nM) [1]
Comparator Or Baseline	Zaragozic acid A: Ki = 78 pM (0.078 nM) [2]; RPR107393: IC₅₀ = 0.8 nM [3]
Quantified Difference	Schizostatin is ~5,800‑fold less potent than Zaragozic acid A and ~1,050‑fold less potent than RPR107393
Conditions	Rat liver microsomal squalene synthase assay with [³H]farnesyl pyrophosphate as substrate [1][2][3]

Why This Matters

Researchers requiring reversible enzyme inhibition without tight-binding artifacts should select Schizostatin over picomolar inhibitors; its lower potency enables cleaner kinetic analyses and dose-response studies.

• [1] Tanimoto T, Onodera K, Hosoya T, Takamatsu Y, Kinoshita T, Tago K, Kogen H, Fujioka T, Hamano K, Tsujita Y. Schizostatin, a novel squalene synthase inhibitor produced by the mushroom, Schizophyllum commune. I. Taxonomy, fermentation, isolation, physico-chemical properties and biological activities. J Antibiot (Tokyo). 1996 Jul;49(7):617-23. View Source
• [2] Bergstrom JD, Kurtz MM, Rew DJ, Amend AM, Karkas JD, Bostedor RG, Bansal VS, Dufresne C, VanMiddlesworth FL, Hensens OD, et al. Zaragozic acids: a family of fungal metabolites that are picomolar competitive inhibitors of squalene synthase. Proc Natl Acad Sci U S A. 1993;90(1):80-4. View Source
• [3] RPR 107393, a potent squalene synthase inhibitor and orally effective cholesterol-lowering agent: comparison with inhibitors of HMG-CoA reductase. J Lipid Res. 1997;38:1615-1625. View Source

Absence of Antibacterial Activity

At 1000 μg/mL (approximately 3 mM), Schizostatin exhibits no antibacterial effect against tested bacteria, mycobacteria, yeast, and mycoplasma [1]. This contrasts with broad-spectrum squalene synthase inhibitors such as Zaragozic acid C, which is reported to possess broad-spectrum antifungal activity against both yeast and filamentous fungi [2]. Schizostatin's narrow antimicrobial spectrum supports its classification as a selective squalene synthase inhibitor suitable for mechanistic studies where confounding antimicrobial effects must be minimized.

Antimicrobial Selectivity

Reported

No antibacterial effect at 1000 μg/mL

Zaragozic acid C: broad-spectrum antifungal

Supports selective squalene synthase inhibition studies

Evidence Dimension	Antimicrobial activity spectrum at high concentration
Target Compound Data	1000 μg/mL: No antibacterial effect on tested bacteria, mycobacteria, yeast, mycoplasma [1]
Comparator Or Baseline	Zaragozic acid C: Broad-spectrum antifungal against yeast and filamentous fungi [2]
Quantified Difference	Schizostatin is inactive against bacteria/yeast at 1000 μg/mL; Zaragozic acid C is fungicidal
Conditions	Standard antimicrobial susceptibility testing; specific organisms and methods per cited references

Why This Matters

For cell-based cholesterol biosynthesis studies where antimicrobial off-targets could confound results, Schizostatin's lack of antibacterial activity makes it the preferred tool compound.

• [1] BOC Sciences. Schizostatin Product Datasheet. Bio-Fermen BOC Sciences. Accessed 2026. View Source
• [2] The isolation and structure elucidation of zaragozic acid C, a novel potent squalene synthase inhibitor. J Antibiot (Tokyo). 1993;46(1):145-8. View Source

Acyclic Diterpenoid for SAR

Schizostatin is an acyclic diterpenoid with a trans-dicarboxylic acid moiety (C₂₀H₃₀O₄, MW 334.45) [1], structurally far simpler than the heavily oxygenated 2,8-dioxabicyclo[3.2.1]octane tricarboxylic acid core of Zaragozic acids [2]. A concise total synthesis of Schizostatin was achieved via regio- and stereoselective allylic bromide–barium reagent coupling; both E‑ and Z‑isomers have been prepared and biologically evaluated [3]. The Z‑isomer showed distinct activity, demonstrating the scaffold's suitability for stereochemical SAR exploration.

Synthetic Tractability

Class-level

Acyclic diterpenoid C₂₀H₃₀O₄; 2 isomers prepared

Far simpler than polyketide Zaragozic acids

Facilitates SAR and analog generation

Evidence Dimension	Synthetic accessibility and scaffold complexity for SAR campaigns
Target Compound Data	C₂₀H₃₀O₄, 2 synthetic steps for core assembly; both geometric isomers synthesized and tested [3]
Comparator Or Baseline	Zaragozic acid A: C₃₅H₄₆O₁₄, complex polyketide requiring >20 synthetic steps [2]
Quantified Difference	Schizostatin has ~1/3 the molecular weight and far fewer stereocenters, enabling practical analog library synthesis
Conditions	Total synthesis published in J Antibiot 1996; Z-isomer prepared via organocopper syn-addition to acetylenedicarboxylate [3]

Why This Matters

Medicinal chemistry groups seeking tractable squalene synthase inhibitor scaffolds for lead optimization should prioritize Schizostatin over synthetically intractable polyketide inhibitors.

• [1] KNApSAcK Metabolite Information. C00016237 | Schizostatin. Accessed 2026. View Source
• [2] Nadin A, Nicolaou KC. Chemistry and Biology of the Zaragozic Acids (Squalestatins). Angew Chem Int Ed Engl. 1996;35(15):1622-1656. View Source
• [3] Kogen H, Tago K, Kaneko S, Hamano K, Onodera K, Haruyama H, Minagawa K, Kinoshita T, Ishikawa T, Tanimoto T, Tsujita Y. Schizostatin, a novel squalene synthase inhibitor produced by the mushroom, Schizophyllum commune. II. Structure elucidation and total synthesis. J Antibiot (Tokyo). 1996 Jul;49(7):624-30. View Source

Reversal of DMI-Induced erg11 Upregulation

Treatment of Botrytis cinerea with DMI fungicides alone upregulated erg11 (CYP51) expression 15.4–56.6‑fold. Co-treatment with Schizostatin and DMIs reverted erg11 transcription levels to pre‑DMI treatment levels [1]. This transcriptional modulation underlies the observed synergy and represents a mode-of-action feature not reported for other squalene synthase inhibitors.

erg11 Expression Reversal

Head-to-head

15.4–56.6-fold upregulation reverted to baseline

DMI + Schizostatin co-treatment

Transcriptional modulation supports synergy mechanism

Evidence Dimension	Fold-change in erg11 gene expression under DMI treatment vs DMI+Schizostatin
Target Compound Data	DMI alone: 15.4–56.6‑fold upregulation; DMI + Schizostatin: reverted to baseline [1]
Comparator Or Baseline	DMI treatment alone (no Schizostatin)
Quantified Difference	15.4–56.6‑fold reduction in erg11 overexpression when Schizostatin is added
Conditions	Quantitative RT-PCR on Botrytis cinerea treated with DMIs ± Schizostatin [1]

Why This Matters

This transcriptional suppression mechanism is a differentiated molecular signature that can be exploited in fungicide resistance research and is not shared by conventional squalene synthase inhibitors.

• [1] Park MY, Jeon BJ, Kang JE, Kim BS. Synergistic Interactions of Schizostatin Identified from Schizophyllum commune with Demethylation Inhibitor Fungicides. Plant Pathol J. 2020 Dec 1;36(6):579-590. View Source

Reduced-Dose Disease Control

In a tomato leaf assay against gray mold, 1 μg/mL Schizostatin combined with 5 μg/mL tebuconazole achieved disease control efficacy comparable to 20 μg/mL tebuconazole alone — a 4‑fold reduction in the synthetic fungicide dose required for the same level of control [1]. In pepper field trials, a 12.5% dilution of Schizophyllum commune culture filtrate (containing Schizostatin) significantly reduced anthracnose incidence [2].

Dose Reduction

Head-to-head

4-fold tebuconazole dose reduction in leaf assay

1 μg/mL Schizostatin + 5 μg/mL tebuconazole

Supports integrated pest management dose-reduction strategies

Evidence Dimension	Disease control efficacy (gray mold on tomato leaf)
Target Compound Data	Schizostatin 1 μg/mL + tebuconazole 5 μg/mL: equivalent efficacy to tebuconazole 20 μg/mL alone [1]
Comparator Or Baseline	Tebuconazole 20 μg/mL alone
Quantified Difference	4‑fold tebuconazole dose reduction (20 → 5 μg/mL) while maintaining equivalent efficacy
Conditions	Detached tomato leaf assay inoculated with Botrytis cinerea; disease severity scored post-treatment [1]

Why This Matters

For agrochemical formulators and integrated pest management programs, Schizostatin offers a validated natural synergist that reduces synthetic fungicide input by up to 75% without efficacy loss.

• [1] Park MY, Jeon BJ, Kang JE, Kim BS. Synergistic Interactions of Schizostatin Identified from Schizophyllum commune with Demethylation Inhibitor Fungicides. Plant Pathol J. 2020 Dec 1;36(6):579-590. View Source
• [2] Dutta S, Woo EE, Yu SM, Nagendran R, Yun BS, Lee YH. Control of Anthracnose and Gray Mold in Pepper Plants Using Culture Extract of White-Rot Fungus and Active Compound Schizostatin. Mycobiology. 2019 Mar 23;47(1):87-96. View Source

Schizostatin Priority Applications

Antifungal Synergy and DMI Resistance Management

The proven synergistic interaction with six DMI fungicides (FIC 0.0938–0.375) and the ability to revert erg11 overexpression [1] make Schizostatin the compound of choice for laboratories investigating fungicide resistance reversal and for agrochemical companies developing combination products that extend the lifespan of existing DMI fungicides.

Squalene Synthase Kinetic Studies

With a Ki of 0.45 μM — orders of magnitude weaker than Zaragozic acid A (78 pM) or RPR107393 (0.8 nM) — Schizostatin is the optimal tool for classic competitive inhibition studies, enzyme kinetics teaching laboratories, and any experimental context where rapid reversibility and the absence of tight-binding artifacts are essential [2].

Diterpenoid Scaffold Lead Optimization

The relatively simple acyclic diterpenoid structure (C₂₀H₃₀O₄, two geometric isomers prepared and biologically characterized) [3] positions Schizostatin as the preferred starting point for structure–activity relationship campaigns, where the synthetic complexity of polyketide squalene synthase inhibitors would be prohibitive.

Natural Biopesticide Development

Schizostatin's demonstrated field-level disease control against anthracnose and gray mold, combined with its lack of antibacterial activity at 1000 μg/mL [4], supports its procurement for eco-friendly crop protection formulations where selectivity against non-target microorganisms is critical.

Application

Selection Property

Validation Focus

Antifungal synergy research

DMI synergism evidence

FIC and erg11 expression endpoints

Squalene synthase kinetic assays

Reversible moderate-affinity inhibition

Competitive inhibition kinetics

Squalene synthase inhibitor SAR

Acyclic diterpenoid scaffold

Synthetic accessibility and isomer profiling

Crop protection research formulations

Selective antifungal synergist

Field disease control and non-target safety

• [1] Park MY, Jeon BJ, Kang JE, Kim BS. Synergistic Interactions of Schizostatin Identified from Schizophyllum commune with Demethylation Inhibitor Fungicides. Plant Pathol J. 2020 Dec 1;36(6):579-590. View Source
• [2] Tanimoto T, Onodera K, Hosoya T, Takamatsu Y, Kinoshita T, Tago K, Kogen H, Fujioka T, Hamano K, Tsujita Y. Schizostatin, a novel squalene synthase inhibitor produced by the mushroom, Schizophyllum commune. I. Taxonomy, fermentation, isolation, physico-chemical properties and biological activities. J Antibiot (Tokyo). 1996 Jul;49(7):617-23. View Source
• [3] Kogen H, Tago K, Kaneko S, Hamano K, Onodera K, Haruyama H, Minagawa K, Kinoshita T, Ishikawa T, Tanimoto T, Tsujita Y. Schizostatin, a novel squalene synthase inhibitor produced by the mushroom, Schizophyllum commune. II. Structure elucidation and total synthesis. J Antibiot (Tokyo). 1996 Jul;49(7):624-30. View Source
• [4] Dutta S, Woo EE, Yu SM, Nagendran R, Yun BS, Lee YH. Control of Anthracnose and Gray Mold in Pepper Plants Using Culture Extract of White-Rot Fungus and Active Compound Schizostatin. Mycobiology. 2019 Mar 23;47(1):87-96. View Source